Cas no 145624-58-4 ([4-(2-methylpropyl)phenyl] trifluoromethanesulfonate)
145624-58-4 structure
Product Name:[4-(2-methylpropyl)phenyl] trifluoromethanesulfonate
CAS No:145624-58-4
MF:C11H13F3O3S
MW:282.279332876205
CID:2777981
PubChem ID:10934890
Update Time:2025-04-21
[4-(2-methylpropyl)phenyl] trifluoromethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- [4-(2-methylpropyl)phenyl] trifluoromethanesulfonate
- Methanesulfonic acid, trifluoro-, 4-(2-methylpropyl)phenyl ester
- DTXSID50448958
- PKJWTXIXLYRBHS-UHFFFAOYSA-N
- SCHEMBL4535172
- 145624-58-4
-
- Inchi: 1S/C11H13F3O3S/c1-8(2)7-9-3-5-10(6-4-9)17-18(15,16)11(12,13)14/h3-6,8H,7H2,1-2H3
- InChI Key: PKJWTXIXLYRBHS-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)CC(C)C
Computed Properties
- Exact Mass: 282.05400
- Monoisotopic Mass: 282.05374993Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 51.75000
- LogP: 4.19430
[4-(2-methylpropyl)phenyl] trifluoromethanesulfonate Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
145624-58-4 ([4-(2-methylpropyl)phenyl] trifluoromethanesulfonate) Related Products
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